nNOS Inhibitor I
nNOS Inhibitor I
nNOS inhibitor I is a cell-permeable, selective inhibitor of nNOS (Ki = 120 nM). It displays >2,500-fold and 320-fold selectivity over eNOS and iNOS, respectively. It has been used in a rabbit model for cerebral palsy to prevent hypoxia-ischemia-induced death and to reduce the number of newborn kits exhibiting signs of cerebral palsy.
Brand Name:
Vulcanchem
CAS No.:
357965-99-2
VCID:
VC0162868
InChI:
InChI=1S/C8H21N7O2.3C2HF3O2/c9-3-5-12-6-7(10)2-1-4-13-8(11)14-15(16)17;3*3-2(4,5)1(6)7/h7,12H,1-6,9-10H2,(H3,11,13,14);3*(H,6,7)/t7-;;;/m0.../s1
SMILES:
C(CC(CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C14H24F9N7O8
Molecular Weight:
589.373
nNOS Inhibitor I
CAS No.: 357965-99-2
Reference Standards
VCID: VC0162868
Molecular Formula: C14H24F9N7O8
Molecular Weight: 589.373
| CAS No. | 357965-99-2 |
|---|---|
| Product Name | nNOS Inhibitor I |
| Molecular Formula | C14H24F9N7O8 |
| Molecular Weight | 589.373 |
| IUPAC Name | 2-[(4S)-4-amino-5-(2-aminoethylamino)pentyl]-1-nitroguanidine;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C8H21N7O2.3C2HF3O2/c9-3-5-12-6-7(10)2-1-4-13-8(11)14-15(16)17;3*3-2(4,5)1(6)7/h7,12H,1-6,9-10H2,(H3,11,13,14);3*(H,6,7)/t7-;;;/m0.../s1 |
| Standard InChIKey | NYWNMNBIORWOSQ-QTPLPEIMSA-N |
| SMILES | C(CC(CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| Description | nNOS inhibitor I is a cell-permeable, selective inhibitor of nNOS (Ki = 120 nM). It displays >2,500-fold and 320-fold selectivity over eNOS and iNOS, respectively. It has been used in a rabbit model for cerebral palsy to prevent hypoxia-ischemia-induced death and to reduce the number of newborn kits exhibiting signs of cerebral palsy. |
| Synonyms | Neuronal Nitric Oxide Synthase;NOS I;ncNOS |
| Reference | 1.Hah, J.-M.,Roman, L.J.,Martásek, P., et al. Reduced amide bond peptidomimetics. (4S)-N-(4-amino-5-[aminoakyl]aminopentyl)-N/'-nitroguanidines, potent and highly selective inhibitors of neuronal nitric oxide synthase. J. Med. Chem. 44(16), 2667-2670 (2001 |
| PubChem Compound | 71311606 |
| Last Modified | Nov 11 2021 |
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